Cas no 173693-57-7 (Somnifericin)
Somnifericin structure
Product Name:Somnifericin
CAS No:173693-57-7
MF:C28H42O7
MW:490.628889560699
CID:2049726
PubChem ID:101687980
Update Time:2025-04-21
Somnifericin Chemical and Physical Properties
Names and Identifiers
-
- Somnifericin
- AKOS040763541
- FS-8367
- 173693-57-7
- YGA69357
- 6-(1-{5,5a,6-trihydroxy-9a,11a-dimethyl-9-oxo-dodecahydro-1H-cyclopenta[a]phenanthren-1-yl}ethyl)-3-(hydroxymethyl)-4-methyl-5,6-dihydropyran-2-one
-
- Inchi: 1S/C28H42O7/c1-14-11-21(35-25(33)17(14)13-29)15(2)18-5-6-19-16-12-24(32)28(34)23(31)8-7-22(30)27(28,4)20(16)9-10-26(18,19)3/h15-16,18-21,23-24,29,31-32,34H,5-13H2,1-4H3
- InChI Key: RYHUVBZFHPPSHQ-UHFFFAOYSA-N
- SMILES: CC(C1OC(=O)C(CO)=C(C)C1)C1C2(C(C3C(CC2)C2(C(C(CCC2=O)O)(O)C(O)C3)C)CC1)C
Computed Properties
- Exact Mass: 490.29305367g/mol
- Monoisotopic Mass: 490.29305367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 3
- Complexity: 944
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 124Ų
Somnifericin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN95280-5mg |
Somnifericin |
173693-57-7 | >=98% | 5mg |
$318 | 2021-07-22 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN6535-5 mg |
Somnifericin |
173693-57-7 | 5mg |
¥3340.00 | 2022-04-26 | ||
| ChemFaces | CFN95280-5mg |
Somnifericin |
173693-57-7 | >=98% | 5mg |
$318 | 2023-09-19 | |
| TargetMol Chemicals | TN6535-1 ml * 10 mm |
Somnifericin |
173693-57-7 | 1 ml * 10 mm |
¥ 1810 | 2024-07-19 | ||
| TargetMol Chemicals | TN6535-5 mg |
Somnifericin |
173693-57-7 | 98% | 5mg |
¥ 1,810 | 2023-07-10 | |
| TargetMol Chemicals | TN6535-1 mL * 10 mM (in DMSO) |
Somnifericin |
173693-57-7 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 1810 | 2023-09-15 | |
| TargetMol Chemicals | TN6535-5mg |
Somnifericin |
173693-57-7 | 5mg |
¥ 1810 | 2024-07-19 |
Somnifericin Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives
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